Cas no 221061-10-5 (2-Amino-6-chlorobenzobthiophene-3-carbonitrile)

2-Amino-6-chlorobenzothiophene-3-carbonitrile is a heterocyclic organic compound featuring a benzothiophene core substituted with an amino group at the 2-position, a chloro group at the 6-position, and a cyano group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (chloro, cyano) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its high purity and stability make it suitable for use in complex organic transformations, including the synthesis of biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Amino-6-chlorobenzobthiophene-3-carbonitrile structure

221061-10-5 structure

Product Name:2-Amino-6-chlorobenzobthiophene-3-carbonitrile

CAS No:221061-10-5

MF:C₉H₅ClN₂S

MW:208.667399168015

MDL:MFCD14706751

CID:1028032

Update Time:2025-06-07

2-Amino-6-chlorobenzobthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-chlorobenzo[b]thiophene-3-carbonitrile
- 2-Amino-6-chloro-1-benzothiophene-3-carbonitrile
- Benzo[b]thiophene-3-carbonitrile, 2-amino-6-chloro-
- LogP
- 2-Amino-6-chlorobenzobthiophene-3-carbonitrile
- MDL： MFCD14706751
- Inchi： 1S/C9H5ClN2S/c10-5-1-2-6-7(4-11)9(12)13-8(6)3-5/h1-3H,12H2
- InChI Key： QQPPEPAITIGSDB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C#N)=C(N)SC=2C=1

Computed Properties

Exact Mass: 207.98635
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0

Experimental Properties

Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.044 g/l) (25 º C),
PSA: 49.81

2-Amino-6-chlorobenzobthiophene-3-carbonitrile Pricemore >>

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TRC	A070925-25mg	2-Amino-6-chlorobenzo[b]thiophene-3-carbonitrile	221061-10-5		25mg	$ 220.00	2022-06-08
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abcr	AB483622-250 mg	2-Amino-6-chlorobenzo[b]thiophene-3-carbonitrile	221061-10-5		250MG	€886.50	2023-01-07
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